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Compound of Interest

Compound Name: Monononadecanoin

Cat. No.: B13444868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical structure, formula, and

physicochemical properties of monononadecanoin. It includes experimental protocols for its

synthesis and analysis, as well as a discussion of its potential biological activities and

metabolic pathways.

Chemical Structure and Formula
Monononadecanoin is a monoacylglycerol consisting of a glycerol molecule esterified with

one molecule of nonadecanoic acid, a 19-carbon saturated fatty acid. Its chemical formula is

C22H44O4, and it has a molecular weight of 372.58 g/mol .[1][2][3][4] Monononadecanoin
exists as two positional isomers: 1-monononadecanoin and 2-monononadecanoin,

depending on the position of the fatty acid on the glycerol backbone.

Figure 1: Chemical structures of 1- and 2-monononadecanoin.

Physicochemical Properties
Monononadecanoin is a solid at room temperature and is classified as a combustible solid.[3]

As a long-chain monoacylglycerol, it is expected to be insoluble in water and soluble in organic

solvents.[5] Detailed experimental data on the melting point, boiling point, and specific solubility

of monononadecanoin are not readily available. However, data for its constituent fatty acid,

nonadecanoic acid, can provide an approximation.
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Property Value Source

Molecular Formula C22H44O4 [1][3][4]

Molecular Weight 372.58 g/mol [1][3][4]

Physical State Solid [3]

Melting Point (of

Nonadecanoic Acid)
69.4 °C [6]

Boiling Point (of Nonadecanoic

Acid)
300 °C at 760 mm Hg [6]

Solubility (of Nonadecanoic

Acid)

Soluble in ethanol, DMSO, and

DMF. Sparingly soluble in

aqueous buffers.

[7]

Experimental Protocols
Synthesis of Monononadecanoin (Enzymatic
Glycerolysis)
Monononadecanoin can be synthesized via enzymatic glycerolysis of nonadecanoic acid or

its esters with glycerol. This method is preferred for its high selectivity and mild reaction

conditions.[8][9]

Materials:

Nonadecanoic acid

Glycerol

Immobilized lipase (e.g., Novozym 435, Candida antarctica lipase B)[8]

tert-Butanol (or other suitable solvent)

Anhydrous sodium sulfate

Silica gel for column chromatography
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Hexane

Ethyl acetate

Procedure:

Reaction Setup: In a round-bottom flask, dissolve nonadecanoic acid in tert-butanol. Add an

excess of glycerol (e.g., a 5:1 molar ratio of glycerol to fatty acid).

Enzyme Addition: Add the immobilized lipase to the reaction mixture (e.g., 10% by weight of

the substrates).

Incubation: Incubate the mixture in a shaking incubator at a controlled temperature (e.g.,

60°C) for a specified duration (e.g., 24-48 hours). The reaction progress can be monitored by

thin-layer chromatography (TLC).

Enzyme Removal: After the reaction, remove the immobilized enzyme by filtration.

Solvent Evaporation: Evaporate the solvent from the filtrate under reduced pressure using a

rotary evaporator.

Purification: Purify the resulting mixture of mono-, di-, and triglycerides by silica gel column

chromatography. Elute with a gradient of hexane and ethyl acetate to separate the

monononadecanoin.

Characterization: Confirm the identity and purity of the synthesized monononadecanoin
using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear

Magnetic Resonance (NMR) spectroscopy.
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Workflow for Enzymatic Synthesis of Monononadecanoin

Synthesis

Purification

Analysis

Dissolve Nonadecanoic Acid
and Glycerol in Solvent

Add Immobilized Lipase

Incubate with Shaking
at Controlled Temperature

Filter to Remove Enzyme

Evaporate Solvent

Silica Gel Column Chromatography

Characterize by GC-MS and NMR

Click to download full resolution via product page

Figure 2: Experimental workflow for the synthesis and purification of monononadecanoin.

Analysis of Monononadecanoin (Gas Chromatography)
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Gas chromatography is a common method for the analysis and quantification of

monoacylglycerols. A derivatization step is often required to increase the volatility of the

compound.

Materials:

Monononadecanoin sample

Internal standard (e.g., a different odd-chain monoacylglycerol not present in the sample)

Derivatization agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS)

Anhydrous pyridine or other suitable solvent

Gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer

(MS)

Procedure:

Sample Preparation: Accurately weigh a known amount of the monononadecanoin sample

and the internal standard into a reaction vial.

Derivatization: Add anhydrous pyridine to dissolve the sample, followed by the addition of the

BSTFA derivatizing agent.

Reaction: Seal the vial and heat at a controlled temperature (e.g., 70°C) for a specified time

(e.g., 30 minutes) to allow for complete derivatization to trimethylsilyl (TMS) ethers.

GC Analysis: Inject an aliquot of the derivatized sample into the GC.

Column: Use a suitable capillary column (e.g., a non-polar or medium-polarity column).

Temperature Program: Employ a temperature gradient to separate the components.

Detection: Use FID for quantification or MS for identification and quantification.

Data Analysis: Identify the peaks corresponding to the TMS-derivatized

monononadecanoin and the internal standard based on their retention times and/or mass
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spectra. Quantify the amount of monononadecanoin by comparing its peak area to that of

the internal standard.

Biological Activity and Metabolic Pathways
While specific biological activities and signaling pathways for monononadecanoin are not

extensively documented, the roles of monoacylglycerols and odd-chain fatty acids provide

insights into its potential functions.

Monoacylglycerols are key intermediates in several metabolic pathways.[1] They are involved

in the storage and mobilization of energy and serve as precursors for the synthesis of more

complex lipids like triglycerides and phospholipids.[1] Some monoacylglycerols, such as 2-

arachidonoylglycerol (2-AG), are important endocannabinoid signaling molecules.[1]

Odd-chain fatty acids, such as the nonadecanoic acid component of monononadecanoin,

have been reported to possess various biological activities, including anti-inflammatory,

antibiotic, and anti-carcinogenic properties.[10] Furthermore, some studies have shown that

certain monoglycerides exhibit antimicrobial and antitumor activities.[11][12]

The metabolism of monononadecanoin is expected to follow the general pathway for

monoacylglycerols, which involves hydrolysis by monoacylglycerol lipase (MAGL) to release

nonadecanoic acid and glycerol.[1] The fatty acid can then be utilized for energy production via

beta-oxidation or re-esterified into other lipids.
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Figure 3: A simplified diagram of the central role of monoacylglycerols in lipid metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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